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Compound of Interest

Compound Name: 4-Hydroxybenzamide

Cat. No.: B152061 Get Quote

Solubility Profile of 4-Hydroxybenzamide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 4-
Hydroxybenzamide, a key intermediate in the synthesis of various pharmaceuticals, including

analgesics and anti-inflammatory drugs.[1] Understanding the solubility of this compound is

critical for its application in pharmaceutical development, biochemical research, and polymer

chemistry.

Core Compound Properties
Property Value

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol [2]

CAS Number 619-57-8

Appearance White crystalline solid or powder[1]

Melting Point 161-162 °C[1]
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Quantitative Solubility Data
The solubility of 4-Hydroxybenzamide is influenced by the solvent and temperature. While

comprehensive quantitative data across a wide range of solvents is limited in publicly available

literature, the following table summarizes the available information. The compound generally

exhibits low solubility in water and is more soluble in organic solvents.[1]

Solvent Temperature (°C) Solubility
Molar Solubility
(mol/L)

Dimethyl Sulfoxide

(DMSO)
Room Temperature 100 mg/mL 0.729 M

Water Not Specified Low/Sparingly Soluble Not Determined

Ethanol Not Specified Soluble Not Determined

Esters Not Specified Soluble Not Determined

Note: The terms "low," "sparingly soluble," and "soluble" are qualitative descriptions and may

vary depending on the specific experimental conditions.

Experimental Protocols
The determination of the equilibrium solubility of 4-Hydroxybenzamide is crucial for various

research and development applications. The shake-flask method is a widely accepted and

reliable technique for this purpose.

Shake-Flask Method for Equilibrium Solubility
Determination
This protocol outlines the steps for determining the equilibrium solubility of 4-
Hydroxybenzamide in a given solvent, followed by quantification using High-Performance

Liquid Chromatography (HPLC).

1. Preparation of Saturated Solution:
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An excess amount of solid 4-Hydroxybenzamide is added to a known volume of the desired

solvent in a sealed glass vial or flask.

The sealed container is agitated using a shaker or magnetic stirrer at a constant temperature

for an extended period (typically 24-72 hours) to ensure that equilibrium between the

dissolved and undissolved solute is reached.

2. Phase Separation:

Once equilibrium is established, the undissolved solid is separated from the saturated

solution.

This is typically achieved through centrifugation, followed by careful filtration of the

supernatant using a chemically inert syringe filter (e.g., PTFE) that does not absorb the

solute.

3. Quantification of Solute by HPLC:

The concentration of 4-Hydroxybenzamide in the clear, saturated filtrate is determined

using a validated HPLC method.

A calibration curve is generated using standard solutions of 4-Hydroxybenzamide at known

concentrations to ensure accurate quantification.

HPLC Method Parameters (Example):

Column: Phenomenex Kinetex C18 (150 × 4.6 mm; 5 μm particle size)

Mobile Phase A: 0.1% Phosphoric acid in water

Mobile Phase B: 100% Acetonitrile

Detection Wavelength: 230 nm

Flow Rate: 1.0 mL/min

A gradient elution program is typically used to ensure good separation.
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4. Data Reporting:

The solubility is reported in units of mass per volume (e.g., mg/mL) or as molarity (mol/L) at

the specified temperature.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 4-Hydroxybenzamide.
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Workflow for Solubility Determination

This guide provides a foundational understanding of the solubility of 4-Hydroxybenzamide.

For specific applications, it is recommended to determine the solubility experimentally using the

detailed protocols provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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